Cas no 229-72-1 (Benzo[f]phthalazine)
Benzo[f]phthalazine structure
Product Name:Benzo[f]phthalazine
Benzo[f]phthalazine Chemical and Physical Properties
Names and Identifiers
-
- Benzo[f]phthalazine
- 2,3-Diazaphenanthrene
- 229-72-1
- Benzo[f]phthalazine #
- SCHEMBL2407872
- CYZQUDGGSNLUBU-UHFFFAOYSA-N
- Benzo(f)phthalazin
- DTXSID90345119
-
- Inchi: 1S/C12H8N2/c1-2-4-11-9(3-1)5-6-10-7-13-14-8-12(10)11/h1-8H
- InChI Key: CYZQUDGGSNLUBU-UHFFFAOYSA-N
- SMILES: N1C=C2C(=CN=1)C=CC1C=CC=CC2=1
Computed Properties
- Exact Mass: 180.06884
- Monoisotopic Mass: 180.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Benzo[f]phthalazine Related Literature
-
1. Benzocyclobutenes. Part 4. Synthesis of benzocyclobutene-1,2-diones by pyrolytic methodsKen J. Gould,Nigel P. Hacker,John F. W. McOmie,David H. Perry J. Chem. Soc. Perkin Trans. 1 1980 1834
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